Cas no 1804496-13-6 (2-Fluoro-6-methyl-3-nitrobenzenesulfonamide)

• Product Name: 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide
• CAS No: 1804496-13-6
• MF: C₇H₇FN₂O₄S
• MW: 234.204883813858
• CID: 5007906
• Update Time: 2025-06-14

2-Fluoro-6-methyl-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide

• Inchi： 1S/C7H7FN2O4S/c1-4-2-3-5(10(11)12)6(8)7(4)15(9,13)14/h2-3H,1H3,(H2,9,13,14)
• InChI Key： HKXAZDLCRTXZON-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=CC=1C)[N+](=O)[O-])F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 0.8
• Topological Polar Surface Area: 114

Additional information on 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide

Comprehensive Overview of 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide (CAS No. 1804496-13-6): Properties, Applications, and Industry Insights

2-Fluoro-6-methyl-3-nitrobenzenesulfonamide (CAS No. 1804496-13-6) is a specialized sulfonamide derivative with a unique molecular structure, combining fluorine, methyl, and nitro functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and intermediate synthesis. The presence of both electron-withdrawing (nitro and sulfonamide) and electron-donating (methyl) groups makes it a versatile candidate for structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated aromatic compounds like 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide has surged, driven by their enhanced bioavailability and metabolic stability in medicinal chemistry. Researchers frequently search for "nitrobenzenesulfonamide applications" or "fluoro-methyl sulfonamide synthesis," reflecting industry interest in optimizing synthetic routes. The compound’s CAS No. 1804496-13-6 is often queried in patent databases, underscoring its relevance in proprietary formulations.

The physicochemical properties of 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide include moderate solubility in polar organic solvents, a characteristic melting point range, and stability under controlled conditions. These traits make it suitable for high-throughput screening and combinatorial chemistry. Notably, its nitro group can be selectively reduced to an amine, enabling further derivatization—a feature highlighted in publications discussing "nitro-to-amine conversion" in drug design.

From an SEO perspective, trending queries such as "sulfonamide-based drug candidates 2024" and "fluorinated intermediates in agrochemicals" align with this compound’s applications. Environmental and regulatory concerns have also spurred interest in "green synthesis of sulfonamides," prompting manufacturers to explore catalytic methods for producing 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide with reduced waste.

In conclusion, 2-Fluoro-6-methyl-3-nitrobenzenesulfonamide (CAS No. 1804496-13-6) represents a critical intermediate in modern chemistry, bridging academic research and industrial innovation. Its multifaceted reactivity and alignment with sustainable chemistry trends ensure its continued relevance in scientific discourse.